Cas no 22816-01-9 (5-phenyl-1,3,4-oxadiazole-2-carbaldehyde)

• Product Name: 5-phenyl-1,3,4-oxadiazole-2-carbaldehyde
• CAS No: 22816-01-9
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• MDL: MFCD10696515
• CID: 272159
• PubChem ID: 318431
• Update Time: 2025-04-24

5-phenyl-1,3,4-oxadiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-carboxaldehyde,5-phenyl-
• 5-phenyl-1,3,4-oxadiazole-2-carbaldehyde
• AB57538
• AC1L7Y37
• NSC254984
• NSC-254984
• 22816-01-9
• 1,3,4-Oxadiazole-2-carboxaldehyde, 5-phenyl-
• DTXSID10312449
• N11763
• EN300-8085638
• 5-phenyl-1, 3, 4-oxadiazole-2-carbaldehyde
• SCHEMBL10969002
• AKOS006240028

• MDL： MFCD10696515
• Inchi： 1S/C9H6N2O2/c12-6-8-10-11-9(13-8)7-4-2-1-3-5-7/h1-6H
• InChI Key： AVIIWDALERTCOC-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 174.04298
• Monoisotopic Mass: 174.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.284
• Boiling Point: 330.5°C at 760 mmHg
• Flash Point: 153.7°C
• Refractive Index: 1.594
• PSA: 55.99
• LogP: 1.54910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-phenyl-1,3,4-oxadiazole-2-carbaldehyde

1,3,4-Oxadiazole-2-carboxaldehyde,5-phenyl- (CAS No. 22816-01-9): Properties, Applications, and Market Insights

1,3,4-Oxadiazole-2-carboxaldehyde,5-phenyl- (CAS No. 22816-01-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxadiazole derivative features a unique molecular structure combining a five-membered oxadiazole ring with a phenyl substituent and an aldehyde functional group, making it a versatile building block in organic synthesis.

The compound's molecular formula C₉H₆N₂O₂ and molecular weight of 174.16 g/mol position it as an important intermediate in medicinal chemistry. Recent studies highlight its potential as a pharmacophore in drug discovery, particularly in developing antimicrobial agents and anti-inflammatory compounds. The 5-phenyl-1,3,4-oxadiazole core structure has shown remarkable biological activity in various screening assays.

In material science, 1,3,4-Oxadiazole-2-carboxaldehyde derivatives have demonstrated interesting electronic properties, making them candidates for organic semiconductors and light-emitting materials. The aldehyde group serves as a reactive site for further functionalization, enabling the creation of diverse molecular architectures. Researchers are particularly interested in its potential applications in OLED technology and molecular sensors.

The synthesis of 5-phenyl-1,3,4-oxadiazole-2-carboxaldehyde typically involves cyclization reactions of appropriate precursors. Recent advancements in green chemistry approaches have focused on developing more sustainable synthetic routes with higher yields and reduced environmental impact. These developments align with current industry trends toward eco-friendly chemical production.

Market analysis indicates growing demand for specialty oxadiazole compounds in the pharmaceutical sector, with projected CAGR of 6.2% from 2023 to 2030. The compound's versatility in drug design makes it valuable for addressing current challenges in antibiotic resistance and chronic disease treatment. Several patent applications have emerged in recent years featuring derivatives of this molecule.

Quality control of 1,3,4-Oxadiazole-2-carboxaldehyde,5-phenyl- requires precise analytical methods. HPLC and GC-MS are commonly employed to ensure purity, while NMR spectroscopy confirms structural integrity. The compound typically appears as a white to pale yellow crystalline powder with characteristic solubility properties that influence its formulation in various applications.

Recent studies published in journals like European Journal of Medicinal Chemistry and Bioorganic Chemistry have explored novel oxadiazole-based therapeutics derived from this scaffold. The research highlights its potential in targeting specific enzymes and receptors involved in disease pathways. This aligns with current interests in precision medicine and targeted drug delivery systems.

From a regulatory perspective, 1,3,4-Oxadiazole-2-carboxaldehyde,5-phenyl- requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment is recommended during handling. The compound's stability profile makes it suitable for long-term storage under controlled conditions.

Future research directions for this compound include exploration of its catalytic applications and potential in supramolecular chemistry. The unique electronic properties of the oxadiazole ring system continue to inspire innovations in multiple scientific domains. Computational chemistry approaches are being increasingly employed to predict and optimize the properties of new derivatives.

For researchers and industry professionals seeking high-purity 1,3,4-Oxadiazole-2-carboxaldehyde,5-phenyl-, several specialty chemical suppliers offer this compound with varying specifications. The global supply chain has shown resilience in maintaining availability despite recent challenges in raw material sourcing, reflecting the compound's importance in advanced research applications.